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Compound of Interest

Compound Name: Tyclopyrazoflor

Cat. No.: B611520

An objective analysis of the performance of Tyclopyrazoflor in combination with other
pesticides, supported by available experimental data.

Introduction

Tyclopyrazoflor is a recently developed insecticide belonging to the diamide class, a group of
pesticides known for their efficacy against a range of insect pests. A key area of research in
pest management is the exploration of synergistic interactions between different pesticides.
Synergism occurs when the combined effect of two or more pesticides is greater than the sum
of their individual effects, potentially leading to more effective pest control at lower application
rates. This guide aims to provide researchers, scientists, and drug development professionals
with a comprehensive overview of the synergistic effects of Tyclopyrazoflor with other
pesticides.

While patent literature suggests the development of various Tyclopyrazoflor mixtures, peer-
reviewed scientific publications with detailed quantitative data on its synergistic effects are
currently limited. Therefore, this guide will present available data for a closely related and well-
studied diamide insecticide, chlorantraniliprole, as a proxy to illustrate the potential for
synergistic interactions within this chemical class. The experimental data and protocols
provided herein are based on studies conducted with chlorantraniliprole and should be
considered indicative of the types of synergistic effects that might be observed with
Tyclopyrazofior.
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Synergistic Effects of Diamide Insecticides with
Avermectins

Avermectins, such as emamectin benzoate and abamectin, are another class of potent
insecticides. Studies have explored the combined efficacy of diamide insecticides with
avermectins, revealing significant synergistic interactions.

Chlorantraniliprole and Emamectin Benzoate against
Fall Armyworm (Spodoptera frugiperda)

A study investigating the joint action of chlorantraniliprole and emamectin benzoate against the
fall armyworm (Spodoptera frugiperda) demonstrated a remarkable synergistic effect. The
combination of these two insecticides resulted in significantly higher mortality than would be
expected from their individual applications.[1]

Quantitative Data Summary

Co-toxicity Coefficient

Insecticide | Mixture LC50 (mglL)
(CTC)
Emamectin Benzoate (EB)
Chlorantraniliprole (CT)
EB + CT (9:1 mass ratio) 0.177 239.38

A Co-toxicity Coefficient (CTC) significantly greater than 100 indicates a synergistic effect.[1]
Experimental Protocol: Leaf-Spray Bioassay

The synergistic effects of chlorantraniliprole and emamectin benzoate were determined using a
leaf-spray bioassay method.

o Test Organism: Third-instar larvae of Spodoptera frugiperda.

« Insecticide Preparation: Stock solutions of emamectin benzoate and chlorantraniliprole were
prepared in acetone. A series of dilutions were made to determine the lethal concentrations
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(LC). For the mixture, a 9:1 mass ratio of emamectin benzoate to chlorantraniliprole was
used.

» Bioassay Procedure:

[¢]

Fresh cabbage leaves were cut into discs.

[e]

The leaf discs were sprayed with the respective insecticide solutions (individual and
mixture) or a control solution (water with a surfactant).

[e]

After air-drying, the treated leaf discs were placed in individual Petri dishes lined with
moistened filter paper.

Ten third-instar larvae were introduced into each Petri dish.

[e]

The Petri dishes were maintained at a controlled temperature and humidity.

o

o Data Collection and Analysis:
o Larval mortality was recorded after 48 hours.

o The LC50 values (the concentration required to kill 50% of the test population) were
calculated using probit analysis.

o The co-toxicity coefficient (CTC) was calculated to determine the nature of the interaction
(synergistic, additive, or antagonistic).[1]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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